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Compound of Interest

Compound Name: Fsy-oso2F

Cat. No.: B15552498

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Fsy-0so2F, also known
by its IUPAC name (S)-2-Amino-3-[4-[(fluorosulfonyl)oxy]phenyl]propanoic acid (CAS No.
1839622-49-9). Fsy-0s02F is an aryl fluorosulfate derivative of the amino acid tyrosine. It
serves as a precursor for the synthesis of the 18F-labeled positron emission tomography (PET)
tracer, [18F]FSY-OSO2F, which is utilized in oncology research to visualize tumors.[1][2] This
document outlines the known hazards, handling procedures, and experimental protocols
associated with this compound and the related Sulfur [18F]Fluoride Exchange (SUFEX) click
chemistry.

Compound Identification and Properties

Fsy-0s02F belongs to the class of aryl fluorosulfates, which are noted for their stability and
context-dependent reactivity, making them valuable tools in chemical biology and drug
discovery.[3] The fluorosulfate group is relatively stable under neutral or acidic conditions but
can be activated for "click" chemistry reactions, such as the Sulfur(VI) Fluoride Exchange
(SUFEX).[4]
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Property Value Source
(S)-2-amino-3-(4-

IUPAC Name ((fluorosulfonyl)oxy)phenyl)pro  [5]
panoic acid

CAS Number 1839622-49-9 [5]

Molecular Formula C9H10FNO5S [5]

Molecular Weight 263.24 g/mol [5]

Primary Application

Precursor for 18F-labeled PET

tracer synthesis

[1]2]

Hazard Assessment and Safety Precautions

A specific Safety Data Sheet (SDS) for Fsy-0s02F is not publicly available. The following

hazard assessment is based on data from structurally similar amino acid derivatives and

general knowledge of aryl fluorosulfates.

Summary of Potential Hazards

Based on analogous compounds, Fsy-0s02F should be handled as a substance with the

following potential hazards:

Hazard Class

GHS Classification

Precautionary Statement

(Inferred) Codes (Inferred)
Acute Oral Toxicity Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Irritation Category 2A H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract
irritation)

H335: May cause respiratory
irritation

This data is inferred from the SDS for (S)-2-Amino-3-(4-(tert-butoxy)phenyl)propanoic acid.
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General Laboratory Safety Practices

Due to the potential hazards, standard prudent laboratory practices should be strictly followed.

» Engineering Controls: All work involving solid Fsy-0s02F or its solutions should be
conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[6][7] The
workspace should be equipped with an accessible safety shower and eyewash station.

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles and, when handling larger quantities or
facing a splash risk, a face shield.[6]

o Hand Protection: Wear nitrile or other chemically resistant gloves. Change gloves
immediately if contamination is suspected.[6]

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. An acid-
resistant apron is recommended when handling corrosive reagents used in its synthesis or
subsequent reactions.[6]

o Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the compound.[8]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[8]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

Experimental Protocols and Handling
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The primary use of Fsy-0s02F is as a precursor in the radiosynthesis of [18F]FSY-OSO2F via
a Sulfur [18F]Fluoride Exchange (SUFEX) reaction.[1][2]

Storage and Stability

Storage: Store Fsy-0s02F in a tightly closed container in a cool, dry, and well-ventilated
place.

Stability: Aryl fluorosulfates are generally stable to thermolysis and hydrolysis under neutral
or acidic conditions. They are, however, reactive towards nucleophiles under specific
conditions (e.g., presence of a base or catalyst), which is the basis for the SUFEXx reaction.[3]

Radiosynthesis of [18F]FSY-OSO2F

The following is a generalized protocol for the one-step 18F-labeling of Fsy-0so2F. This

procedure involves handling radioactive materials and must be performed in a specialized

radiochemistry facility with appropriate shielding and remote handling equipment.

Protocol:

[18F]Fluoride Preparation: The aqueous [18F]fluoride solution obtained from the cyclotron is
trapped on an anion exchange cartridge.

Elution: The [18F]fluoride is eluted from the cartridge into a reaction vessel using a solution
of a phase-transfer catalyst (e.g., Kryptofix 2.2.2) and potassium carbonate in an
acetonitrile/water mixture.

Azeotropic Drying: The solvent is removed under a stream of nitrogen with heating to ensure
the [18F]fluoride is anhydrous. This step is critical as water can poison the exchange
reaction.[4]

Labeling Reaction: A solution of the Fsy-0s02F precursor in a suitable organic solvent (e.g.,
acetonitrile) is added to the dried K[18F]F-K2.2.2 complex.

Incubation: The reaction mixture is allowed to react at room temperature. The SuFEXx
reaction is typically very fast, often achieving high radiochemical conversion within seconds
to a few minutes.[4][9]
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 Purification: The crude reaction mixture is quenched with water and purified using a solid-
phase extraction (SPE) cartridge (e.g., C18). The desired [18F]FSY-OSO2F is retained on
the cartridge while unreacted [18F]fluoride and other impurities are washed away.

e Elution and Formulation: The final product is eluted from the SPE cartridge with ethanol and

then formulated in a physiologically compatible solution (e.g., saline) for in vivo use.
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Caption: Experimental workflow for the radiosynthesis of [18F]FSY-OSO2F.
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Cellular Uptake Mechanism

[18F]FSY-OSO2F is designed as an amino acid tracer. Its uptake into tumor cells is mediated
by amino acid transporters. Studies have shown that its transport is regulated by L-type amino
acid transporter (LAT), Alanine, Serine, Cysteine-preferring transporter 2 (ASCT2), and other
related transporters.[1]
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Caption: Cellular uptake pathway of [18F]FSY-OSO2F via amino acid transporters.

Waste Disposal

All chemical waste, including unused Fsy-0s02F, reaction mixtures, and contaminated
materials, must be disposed of as hazardous chemical waste according to institutional and
local regulations. Radioactive waste from the synthesis of [LBF]JFSY-OSO2F must be handled
and disposed of according to radiation safety protocols, which typically involves segregation
and decay-in-storage.

This document is intended as a guide and does not replace a formal risk assessment, which
should be conducted by qualified personnel before any new procedure is undertaken. Always
refer to your institution's safety policies and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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